Cas no 932738-81-3 (2-Chloro-4-(1-ethoxyvinyl)pyrimidine)

• Product Name: 2-Chloro-4-(1-ethoxyvinyl)pyrimidine
• CAS No: 932738-81-3
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 2156579
• Update Time: 2025-05-21

2-Chloro-4-(1-ethoxyvinyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(1-ethoxyvinyl)pyrimidine
• DIOXYZRXAFUDEK-UHFFFAOYSA-N
• FCH3805850

• Inchi： 1S/C8H9ClN2O/c1-3-12-6(2)7-4-5-10-8(9)11-7/h4-5H,2-3H2,1H3
• InChI Key： DIOXYZRXAFUDEK-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C(=C)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 35

Additional information on 2-Chloro-4-(1-ethoxyvinyl)pyrimidine

Recent Advances in the Application of 2-Chloro-4-(1-ethoxyvinyl)pyrimidine (CAS: 932738-81-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-4-(1-ethoxyvinyl)pyrimidine (CAS: 932738-81-3) has recently emerged as a promising building block in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both pyrimidine core and reactive chloro and ethoxyvinyl substituents, demonstrates remarkable versatility in synthetic transformations. Recent studies have highlighted its potential as a key intermediate in the synthesis of various biologically active molecules, particularly kinase inhibitors and antiviral agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 932738-81-3 in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers successfully employed this compound as a crucial intermediate in constructing the pyrimidine scaffold, which was further functionalized to yield potent and selective BTK inhibitors with improved pharmacokinetic properties. The electron-withdrawing chloro group at the 2-position and the reactive ethoxyvinyl group at the 4-position allowed for efficient subsequent modifications through cross-coupling reactions.

In the field of antiviral drug development, 2-Chloro-4-(1-ethoxyvinyl)pyrimidine has shown particular promise as a precursor for RNA-dependent RNA polymerase (RdRp) inhibitors. A recent patent application (WO2023052345) disclosed its use in synthesizing nucleoside analogs with activity against SARS-CoV-2 and other RNA viruses. The compound's ability to undergo palladium-catalyzed coupling reactions makes it especially valuable for creating diverse pyrimidine derivatives with potential antiviral activity.

From a synthetic chemistry perspective, several research groups have reported innovative methodologies utilizing 932738-81-3. A notable advancement published in Organic Letters (2023) described a novel copper-catalyzed tandem reaction of this compound with terminal alkynes, enabling efficient construction of complex polycyclic pyrimidine derivatives. This methodology significantly expands the chemical space accessible from this versatile building block and opens new possibilities for drug discovery programs.

The stability and reactivity profile of 2-Chloro-4-(1-ethoxyvinyl)pyrimidine have been systematically investigated in recent structure-activity relationship studies. Research indicates that the ethoxyvinyl group serves as a protected formyl equivalent, allowing controlled introduction of aldehyde functionality under mild conditions. This characteristic has been exploited in the synthesis of various Schiff base derivatives with demonstrated biological activity against cancer cell lines.

Looking forward, the unique structural features and demonstrated synthetic utility of 932738-81-3 suggest it will continue to play an important role in medicinal chemistry. Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The compound's commercial availability and well-established synthetic routes further enhance its appeal for pharmaceutical research and development.